5-(difluoromethyl)-4-nitro-3-phenyl-1H-pyrazole

• IUPAC Name: 5-(difluoromethyl)-4-nitro-3-phenyl-1H-pyrazole
• InChI: InChI=1S/C10H7F2N3O2/c11-10(12)8-9(15(16)17)7(13-14-8)6-4-2-1-3-5-6/h1-5,10H,(H,13,14)
• InChI Key: KUGNZJQBVWLMFO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NNC(=C2[N+](=O)[O-])C(F)F
• Molecular Formula: C10H7F2N3O2
• Molecular Weight: 239.18 g/mol

Description

The compound “5-(difluoromethyl)-4-nitro-3-phenyl-1H-pyrazole” is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms. The difluoromethyl group (-CF2H) is a functional group in organic chemistry that contains two fluorine atoms and one hydrogen atom attached to a carbon atom. The nitro group (-NO2) is a functional group that consists of one nitrogen atom and two oxygen atoms. It is often used in the synthesis of explosives, but also finds use in the synthesis of certain pharmaceuticals.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazole ring, the introduction of the phenyl group, and the addition of the difluoromethyl and nitro groups. The exact methods would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrazole ring, being aromatic, would have a planar structure. The difluoromethyl, nitro, and phenyl groups would be attached to specific carbon atoms in the ring.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups it contains. The nitro group is electron-withdrawing, which would make the pyrazole ring less electron-rich and potentially less reactive. The difluoromethyl group could potentially undergo reactions involving the breaking of the C-F bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These could include its melting and boiling points, its solubility in various solvents, and its stability under different conditions.

Scientific Research Applications

Late-stage Difluoromethylation

. . .

Thermal Decomposition Mechanisms

. . .

Synthesis of Triazolinone Herbicide Sulfentrazone

. .

Development of Imaging Probes

. .

Synthesis of mTOR Inhibitors

. .

Construction of C (sp3)–CF2H Bonds

. .

Mechanism of Action

Target of Action

The primary target of 3-Difluoromethyl-4-nitro-5-phenylpyrazole is succinate dehydrogenase . This enzyme plays a crucial role in the citric acid cycle, where it catalyzes the oxidation of succinate to fumarate. By inhibiting this enzyme, the compound disrupts the energy production in cells .

Mode of Action

This inhibition likely results from the compound binding to the active site of the enzyme, preventing it from catalyzing its normal reaction .

Biochemical Pathways

By inhibiting succinate dehydrogenase, 3-Difluoromethyl-4-nitro-5-phenylpyrazole disrupts the citric acid cycle, a key biochemical pathway for energy production in cells . This disruption can lead to a decrease in ATP production, affecting various downstream cellular processes that rely on this energy source .

Result of Action

The inhibition of succinate dehydrogenase by 3-Difluoromethyl-4-nitro-5-phenylpyrazole leads to a disruption in energy production within cells . This can result in a variety of molecular and cellular effects, depending on the specific cell type and the extent of the disruption .

Safety and Hazards

As with any chemical compound, handling “5-(difluoromethyl)-4-nitro-3-phenyl-1H-pyrazole” would require appropriate safety precautions. The specific hazards would depend on its physical and chemical properties.

Future Directions

The future research directions for this compound could involve studying its reactivity, exploring its potential uses, and developing more efficient methods for its synthesis.